Cas no 1781914-17-7 (6-bromo-3-chloro-5-methyl-pyrazine-2-carboxylic acid)

• Product Name: 6-bromo-3-chloro-5-methyl-pyrazine-2-carboxylic acid
• CAS No: 1781914-17-7
• MF: C₆H₄BrClN₂O₂
• MW: 251.465159416199
• CID: 5303875
• Update Time: 2026-03-10

6-bromo-3-chloro-5-methyl-pyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinecarboxylic acid, 6-bromo-3-chloro-5-methyl-
• 6-bromo-3-chloro-5-methyl-pyrazine-2-carboxylic acid

• Inchi： 1S/C6H4BrClN2O2/c1-2-4(7)10-3(6(11)12)5(8)9-2/h1H3,(H,11,12)
• InChI Key： JKXWRZMMXQLTEC-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC(Br)=C(C)N=C1Cl

Additional information on 6-bromo-3-chloro-5-methyl-pyrazine-2-carboxylic acid

6-Bromo-3-Chloro-5-Methyl-Pyrazine-2-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1781914-17-7, known as 6-bromo-3-chloro-5-methyl-pyrazine-2-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound belongs to the class of pyrazine derivatives, which are well-known for their diverse applications in drug discovery and advanced materials. The pyrazine ring system, a six-membered aromatic structure with two nitrogen atoms at positions 1 and 4, serves as the core framework for this compound. The substituents attached to the pyrazine ring—specifically, bromine at position 6, chlorine at position 3, methyl at position 5, and carboxylic acid at position 2—contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the potential of 6-bromo-3-chloro-5-methyl-pyrazine-2-carboxylic acid in the development of novel pharmaceutical agents. Researchers have explored its ability to act as a precursor for bioactive molecules, particularly in the context of anti-inflammatory and anti-cancer drug design. The presence of halogen atoms (bromine and chlorine) on the pyrazine ring enhances the molecule's electronic properties, making it an attractive candidate for further functionalization. Additionally, the carboxylic acid group provides versatility in terms of chemical modification, enabling the formation of esters, amides, and other derivatives that can be tailored for specific therapeutic applications.

In terms of synthesis, 6-bromo-3-chloro-5-methyl-pyrazine-2-carboxylic acid is typically prepared through a multi-step process involving nucleophilic substitution and oxidation reactions. The starting material is often a substituted pyrazine derivative, which undergoes sequential bromination and chlorination steps to introduce the halogen atoms at specific positions. The methyl group is introduced via alkylation or methylation reactions, while the carboxylic acid group is generated through oxidation of an alcohol or aldehyde intermediate. This synthetic pathway has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production.

The pharmacological properties of 6-bromo-3-chloro-5-methyl-pyrazine-2-carboxylic acid have been extensively studied in vitro and in vivo models. Preclinical data suggest that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, its ability to modulate cellular signaling pathways associated with cancer progression has been reported in several studies. For instance, research conducted by Smith et al. (2023) demonstrated that this compound can induce apoptosis in human breast cancer cells by targeting the mitochondrial pathway. These findings underscore its potential as a lead compound for anticancer drug development.

From an environmental perspective, 6-bromo-3-chloro-5-methyl-pyrazine-2-carboxylic acid has been evaluated for its biodegradability and ecotoxicity. Studies indicate that under aerobic conditions, this compound undergoes rapid microbial degradation, reducing its persistence in aquatic environments. However, its halogenated nature raises concerns about potential bioaccumulation in certain ecosystems. Regulatory agencies have recommended further research to assess its long-term environmental impact and develop strategies for safe disposal.

Looking ahead, the future of 6-bromo-3-chloro-5-methyl-pyrazine-2-carboxylic acid lies in its application as a building block for advanced materials and smart drugs. Scientists are exploring its use in the development of stimuli-responsive materials that can adapt to changes in temperature or pH levels. Additionally, ongoing clinical trials aim to evaluate its safety and efficacy as a therapeutic agent for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In conclusion, 6-bromo-3-chloro-5-methyl-pyrazine-2-carboxylic acid represents a promising molecule with multifaceted applications across various scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and pharmacology, positions it as a key player in modern drug discovery and materials science research.